4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)isoquinolin-1(2H)-one
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Overview
Description
The compound contains several functional groups including an oxadiazole ring, a dimethoxyphenyl group, and an isoquinolinone group. These groups are common in many biologically active compounds and could potentially contribute to the compound’s properties .
Molecular Structure Analysis
The presence of the oxadiazole ring, a dimethoxyphenyl group, and an isoquinolinone group suggests that this compound could have interesting electronic properties. The oxadiazole ring is a heterocyclic compound that is often used in the design of drugs due to its bioisosteric properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the oxadiazole ring and the dimethoxyphenyl group. These groups could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the oxadiazole ring could potentially increase its stability, while the dimethoxyphenyl group could influence its solubility .Scientific Research Applications
Microbial Fuel Cell (MFC) Applications
3,4-Dimethoxybenzyl Alcohol:- Details : MFCs are bioelectrochemical systems that convert organic matter into electricity through microbial metabolism. 3,4-Dimethoxybenzyl alcohol serves as a substrate for microbial oxidation, contributing to the overall energy production in MFCs .
Host-Guest Chemistry
Veratrole Alcohol:- Details : CTV is a cyclic trimeric compound with a central cavity that can encapsulate guest molecules. Researchers utilize CTV for its unique binding properties and applications in molecular recognition, drug delivery, and supramolecular chemistry .
Melanogenesis Enhancement
(E)-4-(3,4-Dimethoxyphenyl)but-3-en-1-ol (DMPB):- Details : DMPB, found in Zingiber cassumunar extract, promotes melanogenesis, which is relevant in skin pigmentation and protection against UV radiation. It may have potential applications in cosmetics and dermatology .
Future Directions
properties
IUPAC Name |
4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)isoquinolin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21N3O4/c1-16-8-11-18(12-9-16)29-15-21(19-6-4-5-7-20(19)26(29)30)25-27-24(28-33-25)17-10-13-22(31-2)23(14-17)32-3/h4-15H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWVMIHXQFONWBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(C3=CC=CC=C3C2=O)C4=NC(=NO4)C5=CC(=C(C=C5)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)isoquinolin-1(2H)-one |
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